N-[5-(benzylthio)-1,3,4-thiadiazol-2-yl]butanamide

• IUPAC Name: N-(5-benzylsulfanyl-1,3,4-thiadiazol-2-yl)butanamide
• InChI: InChI=1S/C13H15N3OS2/c1-2-6-11(17)14-12-15-16-13(19-12)18-9-10-7-4-3-5-8-10/h3-5,7-8H,2,6,9H2,1H3,(H,14,15,17)
• InChI Key: HGCCQEUWUUHBLL-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=NN=C(S1)SCC2=CC=CC=C2
• Molecular Formula: C13H15N3OS2
• Molecular Weight: 293.4 g/mol

Description

N-[5-(benzylthio)-1,3,4-thiadiazol-2-yl]butanamide, commonly known as BZT, is a chemical compound that has been studied for its potential therapeutic applications. BZT belongs to the class of thiadiazole compounds, which are known for their diverse pharmacological properties. In

Mechanism of Action

The exact mechanism of action of BZT is not fully understood. However, it is believed to act as a dopamine reuptake inhibitor, similar to the mechanism of action of cocaine. BZT has been shown to increase the levels of dopamine in the brain, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
BZT has been shown to have a wide range of biochemical and physiological effects. It has been found to increase the levels of dopamine in the brain, which may contribute to its antidepressant and antipsychotic effects. BZT has also been found to increase the levels of serotonin in the brain, which may contribute to its anxiolytic effects.

Advantages and Limitations for Lab Experiments

BZT has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. BZT has also been shown to have a high affinity for dopamine transporters, making it a useful tool for studying the dopamine system. However, BZT has some limitations for lab experiments, as it has been shown to have some toxic effects at high doses.

Future Directions

There are several future directions for research on BZT. One area of research is the development of new analogs of BZT that may have improved pharmacological properties. Another area of research is the investigation of the potential use of BZT in the treatment of drug addiction. Additionally, further studies are needed to fully understand the mechanism of action of BZT and its potential therapeutic applications.

Synthesis Methods

The synthesis of BZT involves the reaction of 2-amino-5-benzylthio-1,3,4-thiadiazole with butanoyl chloride in the presence of a base. The resulting product is purified by recrystallization to obtain pure BZT. This synthesis method has been optimized to yield high purity and yield of BZT.

Scientific Research Applications

BZT has been studied extensively for its potential therapeutic applications. It has been found to exhibit a wide range of pharmacological activities, including antidepressant, antipsychotic, and anticonvulsant effects. BZT has also been studied for its potential use in the treatment of drug addiction, as it has been found to modulate the activity of dopamine transporters.